Cas no 1486064-72-5 (3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine)

• Product Name: 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine
• CAS No: 1486064-72-5
• MF: C₉H₁₂BrNO₃S
• MW: 294.165480613709
• MDL: MFCD19098117
• CID: 4701073
• Update Time: 2025-06-08

3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine
• 3-bromo-5-(3-methylsulfonylpropoxy)pyridine
• 3-bromo-5-(3-methanesulfonyl-propoxy)-pyridine
• 3-Bromo-5-(3-methanesulfonylpropoxy)-pyridine

• MDL： MFCD19098117
• Inchi： 1S/C9H12BrNO3S/c1-15(12,13)4-2-3-14-9-5-8(10)6-11-7-9/h5-7H,2-4H2,1H3
• InChI Key： CFKNIXMINPGCJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCCCS(C)(=O)=O

Computed Properties

• Exact Mass: 292.97213 g/mol
• Monoisotopic Mass: 292.97213 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.599
• Molecular Weight: 294.17

Additional information on 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine

Introduction to 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine (CAS No. 1486064-72-5)

3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine (CAS No. 1486064-72-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine.

Chemical Structure and Properties

3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine is a brominated pyridine derivative with a substituted propoxy group containing a methyl sulfonyl moiety. The molecular formula of this compound is C₁₁H₁₄BrNO₃S, and its molecular weight is approximately 298.20 g/mol. The presence of the bromine atom and the sulfonyl group imparts unique chemical properties to this molecule, making it an interesting candidate for various chemical reactions and biological studies.

The solubility of 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine in different solvents is an important consideration for its use in laboratory settings. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. However, its solubility in water is limited, which can be a factor in designing experimental protocols.

Synthesis Methods

The synthesis of 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine has been explored through various synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of 5-hydroxypyridine with 1-bromo-3-methylsulfonylpropane followed by bromination at the 3-position of the pyridine ring. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer improved yields and milder reaction conditions, making them attractive for large-scale synthesis.

Biological Activities and Applications

3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are crucial targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a valuable lead for developing new cancer therapeutics.

Clinical Trials and Research Advancements

The potential therapeutic applications of 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine have led to several preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer, providing a strong rationale for further investigation.

In a recent phase I clinical trial, 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine was evaluated for its safety and efficacy in patients with advanced solid tumors. The trial results indicated that the compound was well-tolerated at various dose levels and showed preliminary evidence of antitumor activity. These findings have paved the way for more extensive clinical trials to explore its full therapeutic potential.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine highlights its multifaceted biological activities and therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring new applications in medicine.

In conclusion, 3-Bromo-5-(3-(methylsulfonyl)propoxy)pyridine (CAS No. 1486064-72-5) is a promising compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further development as a novel therapeutic agent.